Cas no 799241-85-3 (1-(3S,3aS,6aR)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione)

• Product Name: 1-(3S,3aS,6aR)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione
• CAS No: 799241-85-3
• MF: C₁₁H₁₃NO₇
• MW: 271.223423719406
• CID: 2086098
• PubChem ID: 11391603
• Update Time: 2025-07-10

1-(3S,3aS,6aR)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• 1-[[[[(3S,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-yl]oxy]carbonyl]oxy]-2,5-pyrrolidinedione
• 1-[[[[(3S,3aS,6aS)-Hexahydrofuro[2,3-b]furan-3-yl]oxy]carbonyl]oxy]-2,5-pyrrolidinedione
• 2,5-dioxopyrrolidin-1-yl ((3S,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-yl) carbonate
• BIS THF HNS Derivative 2
• 2,5-Pyrrolidinedione, 1-[[[[(3S,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-yl]oxy]carbonyl]oxy]-
• 2,5-Dioxopyrrolidin-1-yl((3S,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-yl)carbonate
• VCFNCYVHQSHFRH-NYNCVSEMSA-N
• 799241-85-3
• (3S,3aS,6aR)-Carbonic acid 2,5-dioxo-pyrrolidin-1-yl ester hexahydrofuro[2,3-b]furan-3-yl ester
• 1-(3S,3aS,6aR)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione

• Inchi： 1S/C11H13NO7/c13-8-1-2-9(14)12(8)19-11(15)18-7-5-17-10-6(7)3-4-16-10/h6-7,10H,1-5H2/t6-,7+,10+/m0/s1
• InChI Key： VCFNCYVHQSHFRH-NYNCVSEMSA-N
• SMILES： O1C[C@H]([C@@H]2CCO[C@H]12)OC(=O)ON1C(CCC1=O)=O

Computed Properties

• Exact Mass: 271.06920175Da
• Monoisotopic Mass: 271.06920175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 391.8±52.0 °C at 760 mmHg
• Flash Point: 190.7±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(3S,3aS,6aR)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Furofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans

Additional information on 1-(3S,3aS,6aR)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione

Introduction to 1-(3S,3aS,6aR)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione (CAS No. 799241-85-3)

The compound 1-(3S,3aS,6aR)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione, identified by its CAS number 799241-85-3, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This intricate molecular structure, characterized by its complex stereochemistry and functional groups, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound belongs to a class of heterocyclic derivatives that exhibit promising biological activities, making it a subject of intense study in academic and industrial research settings.

At the core of understanding this compound lies its unique structural framework. The presence of a hexahydrofuro2,3-bfuran scaffold combined with a pyrrolidinedione moiety imparts distinct electronic and steric properties that influence its interactions with biological targets. Specifically, the 3S,3aS,6aR stereochemistry denotes a highly specific three-dimensional arrangement of atoms, which is critical for achieving optimal pharmacological efficacy. This level of stereochemical precision is often a key determinant in the success of drug candidates, as it can significantly impact binding affinity and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to model the interactions of such complex molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to predict how 1-(3S,3aS,6aR)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione (CAS No. 799241-85-3) may bind to various biological receptors. These studies have revealed that the compound exhibits high affinity for certain enzyme targets, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary findings indicate that it may interact with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration.

The synthesis of this compound presents a formidable challenge due to its intricate stereochemistry. Traditional synthetic routes often require multi-step processes involving chiral auxiliaries or catalysts to achieve the desired configuration. However, recent innovations in asymmetric synthesis have provided more efficient methods for constructing such complex molecules. These advancements not only streamline the production process but also enhance the scalability of obtaining high-purity material for further study. The ability to produce this compound reliably is crucial for advancing its application in drug discovery programs.

In the realm of medicinal chemistry, the exploration of novel heterocyclic compounds like 1-(3S,3aS,6aR)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione (CAS No. 799241-85-3) is driven by the need for innovative therapeutic solutions. The compound's structural features suggest potential applications in treating a variety of diseases, including those related to central nervous system disorders and metabolic syndromes. Researchers are particularly interested in its ability to modulate key signaling pathways implicated in these conditions. By targeting specific enzymes or receptors, this molecule could offer a new mechanism of action compared to existing treatments.

The role of stereochemistry in determining biological activity cannot be overstated. The three-dimensional arrangement of atoms in 1-(3S,3aS,6aR)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione (CAS No. 799241-85-3) is meticulously designed to ensure optimal interactions with biological targets. Any deviation from the intended stereochemical configuration can lead to reduced efficacy or even adverse effects. This underscores the importance of rigorous analytical techniques such as X-ray crystallography and NMR spectroscopy in characterizing the compound's structure and purity. These methods provide definitive evidence of the molecule's conformational integrity before it can be advanced into preclinical testing.

Current research efforts are focused on evaluating the pharmacokinetic properties of this compound to assess its suitability for further development. Parameters such as solubility, stability under various conditions, and metabolic degradation pathways are critical factors that determine whether a candidate drug will progress through clinical trials. Preliminary data suggest that 1-(3S,3aS,6aR)-Hexahydrofuro2,3-bfuran-3-yloxycarbonyloxy-2,5-pyrrolidinedione (CAS No. 799241-85-3) exhibits favorable properties that could make it an attractive lead compound for drug development.

The integration of artificial intelligence (AI) and machine learning (ML) has revolutionized drug discovery by enabling rapid screening and optimization of molecular structures. AI-driven platforms can analyze vast datasets to identify promising candidates like 1-(3S,3aS,6aR)-Hexahydrofuro2,bfuran 23b fbfuran 33 yoxycarbonyloxy 25 pyrrolidine dione (CAS No., CAS No., CAS No.). These technologies can predict potential biological activities and optimize synthetic routes with unprecedented speed and accuracy. By harnessing these tools alongside traditional experimental methods， researchers are accelerating the pace at which new therapeutic agents are discovered and developed.

Future directions in studying this compound include exploring its interactions with other biological targets beyond those initially identified。 Additionally， investigating its potential as a prodrug—a precursor that is metabolically converted into an active therapeutic agent—could open up new avenues for treatment strategies。 The versatility of its structural framework makes it amenable to modifications that could enhance its pharmacological profile while maintaining high specificity for desired targets。

In conclusion,1-( 33 33 36 36 ) Hexahydrofur bbfur bbfur yoxycarbonyloxy pyrrolidine dione( CAS No . ) stands as a testament to ingenuity medicinal chemistry . Its complex structure ， stereochemical precision ， promising biological activities ， coupled advancements computational synthetic methodologies ， position it as exciting candidate for further exploration 。 As research continues deepen our understanding this molecule ， we can anticipate emergence novel therapeutic modalities that may benefit patients worldwide 。